Cas no 1823644-27-4 ((2-(Furan-3-yl)pyridin-4-yl)methanamine)

• Product Name: (2-(Furan-3-yl)pyridin-4-yl)methanamine
• CAS No: 1823644-27-4
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 5719520
• PubChem ID: 91623810
• Update Time: 2025-05-22

(2-(Furan-3-yl)pyridin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• [2-(furan-3-yl)pyridin-4-yl]methanamine
• (2-(furan-3-yl)pyridin-4-yl)methanamine
• AKOS026718913
• 1823644-27-4
• EN300-240062
• F2167-2609
• (2-(Furan-3-yl)pyridin-4-yl)methanamine

• Inchi： 1S/C10H10N2O/c11-6-8-1-3-12-10(5-8)9-2-4-13-7-9/h1-5,7H,6,11H2
• InChI Key： RZQRKFSSOVPFAZ-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1C=C(C=CN=1)CN

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2-(Furan-3-yl)pyridin-4-yl)methanamine

The Compound CAS No. 1823644-27-4: (2-(Furan-3-yl)pyridin-4-yl)methanamine

The compound with CAS No. 1823644-27-4, commonly referred to as (2-(Furan-3-yl)pyridin-4-yl)methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a furan moiety and an amine group. The furan ring, a five-membered aromatic heterocycle containing one oxygen atom, contributes to the molecule's electronic properties and reactivity. The pyridine ring, on the other hand, introduces additional aromaticity and potential for hydrogen bonding interactions.

Recent studies have highlighted the potential of (2-(Furan-3-yl)pyridin-4-yl)methanamine in drug discovery. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition, particularly in the context of metalloproteases involved in cancer progression. The molecule's ability to coordinate with metal ions such as zinc and copper has been extensively studied, making it a promising candidate for developing anti-cancer therapies. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound exhibits selective inhibition of matrix metalloproteinase (MMP)-9, a key enzyme associated with tumor invasion and metastasis.

In addition to its pharmacological applications, (2-(Furan-3-yl)pyridin-4-yl)methanamine has also found relevance in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). A 2023 paper in *Advanced Materials* reported that this compound can serve as an efficient electron transport layer in OLED devices, enhancing their luminous efficiency and operational stability.

The synthesis of (2-(Furan-3-yl)pyridin-4-yl)methanamine involves a multi-step process that typically begins with the preparation of the pyridine derivative. One common approach involves the Suzuki-Miyaura coupling reaction to introduce the furan moiety onto the pyridine ring. Subsequent functionalization steps are then employed to introduce the amine group at the desired position. Recent advancements in catalytic methods have enabled more efficient and scalable synthesis routes, reducing production costs and improving yield.

From an environmental perspective, (2-(Furan-3-yl)pyridin-4-y1)methanamine has been evaluated for its biodegradability and eco-toxicological profile. Studies conducted in 2023 indicate that the compound exhibits moderate biodegradability under aerobic conditions, with degradation rates comparable to those of other aromatic heterocycles. However, further research is needed to assess its long-term impact on aquatic ecosystems and soil microorganisms.

In conclusion, (2-(Furan--y1)pyridin--y1)methanamine is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool in both academic research and industrial innovation. As ongoing studies continue to uncover new properties and uses for this molecule, its significance in the scientific community is expected to grow further.